Cas no 1803826-66-5 (Ethyl 6-fluoro-3-methylpicolinate)

• Product Name: Ethyl 6-fluoro-3-methylpicolinate
• CAS No: 1803826-66-5
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 4906622
• Update Time: 2025-05-23

Ethyl 6-fluoro-3-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoro-3-methylpicolinate

• Inchi： 1S/C9H10FNO2/c1-3-13-9(12)8-6(2)4-5-7(10)11-8/h4-5H,3H2,1-2H3
• InChI Key： YUGANZMNMFPYAP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-fluoro-3-methylpicolinate

Ethyl 6-fluoro-3-methylpicolinate: A Comprehensive Overview

Ethyl 6-fluoro-3-methylpicolinate, with the CAS number 1803826-66-5, is a compound of significant interest in the fields of organic chemistry and material science. This compound, belonging to the class of fluorinated aromatic compounds, has garnered attention due to its unique structural properties and potential applications in various industries. The name Ethyl 6-fluoro-3-methylpicolinate itself suggests its chemical composition, with the "ethyl" group indicating an ethyl ester, "6-fluoro" denoting a fluorine atom at the sixth position, and "3-methyl" indicating a methyl group at the third position of the picolinic acid moiety.

The synthesis of Ethyl 6-fluoro-3-methylpicolinate involves a series of carefully designed reactions, often starting from picolinic acid derivatives. Recent advancements in synthetic methodologies have allowed for more efficient and selective routes to prepare this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, thereby enhancing the yield and purity of the final product. These methods not only contribute to the scalability of production but also align with the growing demand for sustainable chemical processes.

One of the most promising applications of Ethyl 6-fluoro-3-methylpicolinate lies in its potential as a precursor for advanced materials. The compound's fluorinated aromatic ring endows it with unique electronic properties, making it a candidate for use in organic electronics. Recent studies have demonstrated that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability. Additionally, its methyl and ethyl groups contribute to solubility and compatibility with various polymer matrices, further expanding its utility in material science.

In the agricultural sector, Ethyl 6-fluoro-3-methylpicolinate has shown potential as a plant growth regulator. Experimental results indicate that this compound can modulate plant hormone signaling pathways, leading to enhanced crop yields under stress conditions such as drought or high salinity. This application is particularly relevant given the increasing need for sustainable agricultural practices in the face of climate change.

From a medicinal chemistry perspective, Ethyl 6-fluoro-3-methylpicolinate has been investigated for its potential as an antimicrobial agent. Studies have revealed that this compound exhibits moderate activity against certain bacterial strains, suggesting its role as an adjuvant in antibiotic therapies. Furthermore, its structural flexibility allows for further modification to enhance bioavailability and efficacy.

Recent research has also explored the environmental fate and toxicity of Ethyl 6-fluoro-3-methylpicolinate. Understanding its degradation pathways is crucial for assessing its safety in various applications. Findings indicate that under aerobic conditions, the compound undergoes rapid biodegradation, reducing concerns about its persistence in ecosystems.

In conclusion, Ethyl 6-fluoro-3-methylpicolinate (CAS No: 1803826-66-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it a valuable tool in modern chemistry and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in addressing contemporary challenges in agriculture, medicine, and technology.